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Compound of Interest

Compound Name: 2-Bromo-3-butoxypyridine

CAS No.: 936033-56-6

Cat. No.: B1613483

Get Quote

This technical guide provides a detailed analysis of the expected Fourier-Transform Infrared

(FT-IR) and mass spectrometry (MS) data for the heterocyclic compound 2-Bromo-3-
butoxypyridine. As a crucial building block in medicinal chemistry and drug development, a

thorough understanding of its spectroscopic properties is paramount for synthesis confirmation,

purity assessment, and structural elucidation. This document synthesizes data from analogous

compounds and fundamental spectroscopic principles to offer a predictive yet robust

characterization for researchers and scientists in the field.

Introduction to 2-Bromo-3-butoxypyridine
2-Bromo-3-butoxypyridine belongs to the class of substituted pyridines, which are integral

scaffolds in a vast array of pharmaceuticals. The strategic placement of a bromine atom and a

butoxy group on the pyridine ring imparts specific steric and electronic properties, making it a

versatile intermediate for introducing further molecular complexity. Accurate and reliable

analytical data is the cornerstone of its application in multi-step syntheses.

Below is the chemical structure of 2-Bromo-3-butoxypyridine:
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Caption: Molecular structure of 2-Bromo-3-butoxypyridine.

Predicted FT-IR Spectral Analysis
While a definitive experimental spectrum for 2-Bromo-3-butoxypyridine is not readily

available in public databases, a highly accurate predictive spectrum can be constructed by

analyzing structurally similar compounds, such as 2-Bromo-3-methoxypyridine, and by applying

established infrared correlation principles.[1][2]

Key Vibrational Modes
The FT-IR spectrum of 2-Bromo-3-butoxypyridine is expected to be rich in information, with

characteristic absorption bands corresponding to the various functional groups present in the

molecule. The analysis can be broken down into contributions from the pyridine ring, the C-Br

bond, the C-O-C ether linkage, and the butyl chain.

Table 1: Predicted FT-IR Absorption Bands for 2-Bromo-3-butoxypyridine
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Frequency Range
(cm⁻¹)

Intensity Assignment
Rationale and
Comments

3100-3000 Medium-Weak Aromatic C-H Stretch

Characteristic of C-H

vibrations on the

pyridine ring.[3]

2965-2850 Strong Aliphatic C-H Stretch

Asymmetric and

symmetric stretching

of CH₃ and CH₂

groups in the butyl

chain.

~1560 Medium
C=C/C=N Ring

Stretch

A key indicator of the

pyridine ring's

aromatic system. For

2-bromo-3-

methoxypyridine, a

peak is observed at

1556 cm⁻¹.[4]

~1465 Medium CH₂ Scissoring

Bending vibration of

the methylene groups

in the butyl chain.

~1410 Medium
C=C/C=N Ring

Stretch

Another characteristic

stretching vibration of

the pyridine ring. A

peak at 1410 cm⁻¹ is

seen in the methoxy

analog.[4]

~1380 Medium-Weak CH₃ Symmetric Bend

Characteristic bending

(umbrella) mode of

the terminal methyl

group.
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1250-1200 Strong
Aryl-O Stretch

(Asymmetric)

Asymmetric C-O-C

stretching of the

butoxy group attached

to the aromatic ring.

1100-1000 Strong

C-O-C Stretch

(Symmetric) & C-N

Stretch

A complex region with

contributions from the

symmetric ether

stretch and C-N

vibrations within the

ring. 2-bromo-3-

methoxypyridine

shows peaks at 1076

and 1049 cm⁻¹.[4]

~780 Strong
C-H Out-of-plane

Bend

Indicative of the

substitution pattern on

the pyridine ring. The

methoxy analog

exhibits a band at 788

cm⁻¹.[4]

< 600 Medium-Strong C-Br Stretch

The carbon-bromine

stretching vibration is

expected in the far-IR

region.

Experimental Protocol for FT-IR Analysis
To obtain a high-quality FT-IR spectrum of 2-Bromo-3-butoxypyridine, the following

Attenuated Total Reflectance (ATR) FT-IR protocol is recommended:

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.

Record a background spectrum of the clean, empty ATR accessory.

Sample Preparation: Place a small amount of the solid 2-Bromo-3-butoxypyridine sample

directly onto the ATR crystal. If the sample is an oil or liquid, a single drop is sufficient.
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Data Acquisition: Apply consistent pressure to the sample using the ATR's pressure clamp to

ensure good contact with the crystal.

Spectral Collection: Co-add a minimum of 32 scans at a resolution of 4 cm⁻¹ over the range

of 4000-400 cm⁻¹.

Data Processing: Perform an automatic baseline correction and ATR correction on the

resulting spectrum.

Preparation Acquisition Processing

Clean ATR Crystal Record Background Apply Sample Apply Pressure Collect Spectrum Baseline Correction ATR Correction Final Spectrum

Click to download full resolution via product page

Caption: Workflow for FT-IR data acquisition.

Predicted Mass Spectrometry Analysis
The mass spectrum of 2-Bromo-3-butoxypyridine is predicted to exhibit a distinct molecular

ion peak and a series of fragment ions that provide valuable structural information. The

presence of bromine, with its two abundant isotopes, will be a defining characteristic of the

spectrum.

Molecular Ion and Isotopic Pattern
Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, with near-equal natural abundances

(approximately 50.7% and 49.3%, respectively).[5][6] This results in a characteristic M/M+2

isotopic pattern for any fragment containing a bromine atom. The molecular weight of 2-
Bromo-3-butoxypyridine is 231.11 g/mol (for ⁷⁹Br) and 233.11 g/mol (for ⁸¹Br). Therefore, the

mass spectrum should display two molecular ion peaks at m/z 231 and 233 with roughly equal

intensities.

Predicted Fragmentation Pathways
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Electron ionization (EI) is expected to induce fragmentation through several predictable

pathways, primarily involving the butoxy side chain and the carbon-bromine bond.[7][8]

Table 2: Predicted Key Fragment Ions for 2-Bromo-3-butoxypyridine

m/z (for ⁷⁹Br/⁸¹Br)
Proposed Fragment
Structure

Fragmentation Pathway

231/233 [C₉H₁₂BrNO]⁺ Molecular Ion

175/177 [C₅H₄BrNO]⁺
Loss of butene (C₄H₈) via

McLafferty-type rearrangement

157/159 [C₅H₄BrN]⁺
Loss of butoxy radical

(•OC₄H₉)

152/154 [C₉H₁₂NO]⁺ Loss of Br radical (•Br)

129 [C₄H₉O]⁺
Alpha cleavage of the C-O

bond

78 [C₅H₄N]⁺ Loss of Br and butoxy group

57 [C₄H₉]⁺
Butyl cation from cleavage of

the ether bond

Diagram of Predicted Fragmentation Pathways:

[M]⁺˙
m/z 231/233

Loss of •C₄H₉

(Alpha Cleavage)
m/z 174/176

Loss of C₄H₈

(McLafferty)
m/z 175/177

Loss of •Br
m/z 152

Loss of •OC₄H₉

m/z 157/159

Click to download full resolution via product page

Caption: Key fragmentation pathways for 2-Bromo-3-butoxypyridine.
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Experimental Protocol for Mass Spectrometry Analysis
For the analysis of 2-Bromo-3-butoxypyridine, Gas Chromatography-Mass Spectrometry

(GC-MS) with electron ionization is the recommended technique.

Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a

volatile organic solvent such as dichloromethane or ethyl acetate.

GC Separation:

Injector Temperature: 250 °C

Column: A standard non-polar column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and

hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Detection:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

This protocol ensures good chromatographic separation and provides a reproducible

fragmentation pattern for structural confirmation.

Conclusion
This technical guide provides a comprehensive, albeit predictive, overview of the FT-IR and

mass spectral data for 2-Bromo-3-butoxypyridine. By leveraging data from close structural

analogs and fundamental spectroscopic principles, researchers and drug development

professionals can confidently use this information for the identification and characterization of
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this important synthetic intermediate. The provided protocols offer a robust starting point for

obtaining high-quality experimental data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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